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Compound of Interest

Compound Name: NICKEL TIN OXIDE

Cat. No.: B1143932 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols and operational procedures for the handling

and disposal of Nickel Tin Oxide. Given the compound's components, it is imperative to

adhere to stringent safety measures to mitigate potential health risks associated with nickel and

tin compounds.

I. Hazard Identification and Health Effects
Nickel Tin Oxide dust is a primary concern. Inhalation and skin contact are the main routes of

exposure.

Nickel Compounds: Classified as known human carcinogens by the National Toxicology

Program (NTP) and the International Agency for Research on Cancer (IARC).[1][2]

Prolonged inhalation may lead to lung and nasal cancers.[1][2] Nickel compounds can also

cause skin sensitization, leading to allergic contact dermatitis, and may act as respiratory

sensitizers, potentially causing asthma.[2][3][4]

Tin Compounds: Inorganic tin compounds may cause eye and skin irritation.[5] Long-term

inhalation of tin oxide fumes or dust can lead to a benign pneumoconiosis called stannosis.

II. Exposure Limits
It is crucial to maintain workplace airborne concentrations below the established occupational

exposure limits (OELs).
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Component Regulatory Agency
Exposure Limit (8-
hour TWA)

Notes

Nickel, inorganic

compounds (as Ni)
OSHA (PEL) 1 mg/m³

Legally enforceable

limit.

ACGIH (TLV)
0.1 mg/m³ (inhalable

fraction)
Recommended limit.

NIOSH (REL) 0.015 mg/m³
Recommended for a

10-hour workday.

Tin, inorganic

compounds (as Sn)
OSHA (PEL) 2 mg/m³

ACGIH (TLV) 2 mg/m³

NIOSH (REL) 2 mg/m³

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit.

III. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Nickel Tin Oxide to prevent exposure.

Respiratory Protection:

For operations that may generate dust, a NIOSH-approved respirator is required.[1][6]

In situations with potential for uncontrolled release or unknown exposure levels, a positive-

pressure, full-facepiece supplied-air respirator should be used.[1][7]

Eye and Face Protection:

Wear chemical safety goggles that comply with OSHA's eye and face protection

regulations (29 CFR 1910.133) or European Standard EN166.[1]

If there is a splash hazard, a face shield should be worn in addition to goggles.
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Skin Protection:

Wear appropriate protective gloves to prevent skin contact.[1]

Wear protective clothing to minimize skin contact.[1] Contaminated work clothing should

not be allowed out of the workplace.[3][6]

Hand Protection:

Chemically resistant gloves (e.g., nitrile) should be worn. Always inspect gloves for tears

or holes before use.

IV. Operational Plan: Step-by-Step Handling Procedures
Adherence to the following procedures is essential for the safe handling of Nickel Tin Oxide.

Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood or a glove

box.[7]

Ensure that an emergency eye wash station and safety shower are readily accessible in

the immediate work area.[8]

Assemble all necessary equipment and materials before starting work to minimize

movement and potential for spills.

Handling:

Avoid the formation of airborne dust.[7]

Do not breathe dust.[8]

Avoid contact with eyes, skin, and clothing.[7]

Use a scoop or spatula for transferring powder. Avoid pouring, which can generate dust.

Keep the container tightly closed when not in use.[7]
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Post-Handling:

Wash hands and other exposed areas thoroughly with soap and water after handling.[8]

Remove contaminated clothing and shoes.[8] Wash contaminated clothing before reuse.

[9]

V. Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[7]

Clean-up:

For small spills, carefully sweep or vacuum up the material and place it in a suitable,

labeled container for disposal.[7] Use a vacuum cleaner equipped with a HEPA filter.[7]

Moisten the spilled material with water to reduce airborne dust during cleanup.[7]

Avoid generating dust during the cleanup process.[7]

Decontaminate: Thoroughly clean the spill area.

VI. Disposal Plan
All waste containing Nickel Tin Oxide must be treated as hazardous waste.

Containerization:

Collect all waste material in a clearly labeled, sealed, and appropriate container.

Disposal:

Dispose of the waste in accordance with all local, state, and federal regulations.[7]
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Do not dispose of it in the regular trash or down the drain.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Safe Handling Workflow for Nickel Tin Oxide
The following diagram outlines the critical steps for safely handling Nickel Tin Oxide in a

laboratory setting.
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Caption: Workflow for Safe Handling of Nickel Tin Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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